Cas no 2623-87-2 (4-Bromobutyric acid)

• Product Name: 4-Bromobutyric acid
• CAS No: 2623-87-2
• MF: C₄H₇BrO₂
• MW: 167.001180887222
• MDL: MFCD00002817
• CID: 43252
• PubChem ID: 75809
• Update Time: 2025-04-18

4-Bromobutyric acid Chemical and Physical Properties

Names and Identifiers

• 4-Bromobutyric acid
• 4-BROMOBUTANOIC ACID
• 4-BROMO-N-BUTYRIC ACID
• RARECHEM AL BO 0176
• 4-bromo-butanoicaci
• Butanoic acid, 4-bromo-
• Butyric acid, 4-bromo-
• Carboxypropyl bromide
• gamma-Bromobutyric acid
• Butanoic acid,4-bromo
• Butyric acid,4-bromo
• ethyl 4-bromobutyrate
• 4-bromo-butanoic acid 4-bromobutyric acid
• GRHQDJDRGZFIPO-UHFFFAOYSA-N
• 4-Bromobutyricacid
• 4-bromo-butyric acid
• PubChem3754
• 4-bromo-butanoic acid
• 4 -bromo-butyric acid
• .gamma.-Bromobutyric acid
• KSC203K6J
• GAMMA-BROMOBUTANOIC ACID
• EMOLECULES 484735
• Js
• NSC99322
• A5215
• InChI=1/C4H7BrO2/c5-3-1-2-4(6)7/h1-3H2,(H,6,7)
• 2623-87-2
• STR02336
• EN300-20415
• SY001501
• NSC 99322
• MFCD00002817
• GRHQDJDRGZFIPO-UHFFFAOYSA-
• CS-W016047
• Q27449944
• AKOS009031418
• 4-Bromo-butyricacid
• DTXSID8052699
• EINECS 220-083-9
• B1279
• 4PG7LM4DBF
• SCHEMBL26511
• NS00028063
• Q-200447
• CHEMBL1229543
• 4-Bromobutanoicacid
• BP-21450
• FT-0617878
• 4-Bromobutyric acid, 98%
• AC-6279
• NSC-99322
• 4-Bromobutyric acid,98%
• STL299662
• DTXCID2031297
• 4-Bromobutanoic Acid; 4-Bromobutyric Acid; Carboxypropyl Bromide; NSC 99322; ?-Bromobutyric Acid

• MDL： MFCD00002817
• Inchi： 1S/C4H7BrO2/c5-3-1-2-4(6)7/h1-3H2,(H,6,7)
• InChI Key： GRHQDJDRGZFIPO-UHFFFAOYSA-N
• SMILES： BrCCCC(=O)O
• BRN： 1743056

Computed Properties

• Exact Mass: 165.96300
• Monoisotopic Mass: 165.963
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 3
• Complexity: 62.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.8
• Topological Polar Surface Area: 37.3

Experimental Properties

• Color/Form: Brown solid with foul odor
• Density: 1.4397 (rough estimate)
• Melting Point: 30-31 °C (lit.)
• Boiling Point: 142°C/25mmHg(lit.)
• Flash Point: Degrees Fahrenheit:230°F
  Degrees Celsius:110°C
  
• Refractive Index: 1.4730 (estimate)
• Water Partition Coefficient: Soluble in water and dilute alkali.
• PSA: 37.30000
• LogP: 1.24610
• Sensitiveness: Light Sensitive
• Solubility: Not determined

4-Bromobutyric acid Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280,P305+P351+P338,P310
• Hazardous Material transportation number：UN 3261 8/PG 3
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： S26-S36/37/39-S45-S28A
• FLUKA BRAND F CODES：13
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：III
• TSCA：Yes
• Storage Condition：0-10°C
• Packing Group：III
• Hazard Level：8
• Risk Phrases：R34
• Packing Group：III
• Safety Term：8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Halogenated fatty acids
• Solvents and Organic Chemicals Organic Compounds Acids/Esters